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In the realm of polymer science, the longevity and durability of materials are paramount.

Photodegradation, a process initiated by exposure to light, particularly UV radiation, can lead to

a cascade of undesirable effects, including discoloration, loss of gloss, and a decline in

mechanical integrity. To counteract these detrimental effects, hindered amine light stabilizers

(HALS) are incorporated into polymeric materials. This guide provides a detailed performance

comparison of two widely used HALS: Chimassorb 119 and Tinuvin 770, offering researchers,

scientists, and drug development professionals a comprehensive overview to inform their

material selection.

At a Glance: Key Differences and Chemical
Structures
Chimassorb 119 and Tinuvin 770 are both hindered amine light stabilizers, yet they differ

significantly in their molecular weight, a key factor that dictates their performance

characteristics. Chimassorb 119 is a high molecular weight HALS, which generally translates

to lower volatility and reduced migration out of the polymer matrix, suggesting excellent long-

term thermal and light stability. In contrast, Tinuvin 770 is a low molecular weight HALS, known

for its high mobility within the polymer, which can provide excellent surface protection and light

stability, particularly in thick cross-sections.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b141851?utm_src=pdf-interest
https://www.benchchem.com/product/b141851?utm_src=pdf-body
https://www.benchchem.com/product/b141851?utm_src=pdf-body
https://www.benchchem.com/product/b141851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Chimassorb 119 Tinuvin 770

Chemical Name

N,N'''-[1,2-ethanediylbis[[[4,6-

bis[butyl(1,2,2,6,6-

pentamethyl-4-

piperidinyl)amino]-1,3,5-

triazine-2-yl]imino]-3,1-

propanediyl]]bis[N',N''-dibutyl-

N',N''-bis(1,2,2,6,6-

pentamethyl-4-

piperidinyl)-1,3,5-triazine-2,4,6-

triamine

Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate

CAS Number 106990-43-6 52829-07-9

Molecular Weight 2285.61 g/mol 480.7 g/mol

Physical Form Slightly yellow granules
White to cream crystalline

granules

Melting Point 115 - 150 °C 81 - 85 °C

Performance Insights: A Tale of Two Molecular
Weights
While direct, publicly available experimental data comparing Chimassorb 119 and Tinuvin 770

under identical conditions is limited, their performance can be inferred from their classification

as high and low molecular weight HALS, respectively.

Chimassorb 119 (High Molecular Weight HALS):

Long-Term Stability: Due to its high molecular weight, Chimassorb 119 exhibits low volatility

and migration, ensuring it remains within the polymer matrix for extended periods. This leads

to superior long-term thermal and photostabilization.[1]

Reduced Interaction: Its structure is designed to minimize interactions with other additives

and acidic components in the environment, reducing the likelihood of discoloration.
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Bulk Protection: Provides excellent protection throughout the bulk of the polymer.[2]

Tinuvin 770 (Low Molecular Weight HALS):

Surface Protection: Its higher mobility allows it to concentrate on the surface of the polymer,

offering excellent protection against surface degradation phenomena like loss of gloss and

chalking.

Thick Section Efficacy: Particularly effective in stabilizing thick polymer sections.

Potential for Migration: The lower molecular weight can lead to higher volatility and a greater

tendency to migrate out of the polymer, especially at elevated temperatures, which may

impact long-term performance.

Experimental Protocols for Performance Evaluation
To rigorously assess the performance of HALS like Chimassorb 119 and Tinuvin 770, a series

of standardized experimental protocols are employed. These tests simulate real-world

degradation conditions and quantify the extent of stabilization.

Accelerated Weathering
This is a fundamental test to evaluate the photostabilizing efficacy of HALS.

Standard: ASTM D2565 (Xenon-Arc), ASTM D4329 (Fluorescent UV), ISO 4892-2 (Xenon-

Arc).

Methodology: Polymer samples containing the HALS are exposed to intense UV radiation,

elevated temperatures, and moisture cycles in a controlled chamber to accelerate the aging

process. The exposure cycles are designed to mimic different environmental conditions.

Performance Metrics: The degradation of the samples is monitored over time by measuring

changes in color, gloss, and mechanical properties.
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Accelerated weathering experimental workflow.

Evaluation of Physical and Chemical Properties
1. Color Stability:

Standard: CIE Lab* color space measurement.

Methodology: A spectrophotometer or colorimeter is used to measure the L* (lightness), a*

(red-green), and b* (yellow-blue) values of the polymer samples before and after weathering.

The total color change (ΔE*) is calculated to quantify discoloration.[3][4][5]

2. Gloss Retention:

Standard: ASTM D523.[6][7][8][9][10]

Methodology: A gloss meter measures the specular gloss of the sample surface at a specific

angle (typically 20°, 60°, or 85°). The percentage of gloss retained after weathering is a key

indicator of surface degradation.[6][8][9][10]

3. Mechanical Properties:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b141851?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360014/
https://pubs.acs.org/doi/10.1021/acsomega.2c08252
https://www.researchgate.net/publication/383150416_CIELAB_Color_Space_as_a_Field_for_Tracking_Color-Changing_Chemical_Reactions_of_Polymeric_pH_Indicators
https://www.intertek.com/polymers-plastics/testlopedia/specular-gloss/
https://matestlabs.com/test-standards/astm-d523/
https://www.prestogroup.com/blog/astm-d523-and-astm-d2457-standard-for-gloss-meter/
https://industrialphysics.com/standards/astm-d523/
https://www.micomlab.com/micom-testing/astm-d523/
https://www.intertek.com/polymers-plastics/testlopedia/specular-gloss/
https://www.prestogroup.com/blog/astm-d523-and-astm-d2457-standard-for-gloss-meter/
https://industrialphysics.com/standards/astm-d523/
https://www.micomlab.com/micom-testing/astm-d523/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard: ASTM D638 (Tensile Properties).[11][12][13][14][15]

Methodology: Tensile strength, elongation at break, and tensile modulus of the polymer

samples are measured before and after weathering using a universal testing machine. The

retention of these properties indicates the stabilizer's effectiveness in preventing bulk

degradation.[11][12][13][14][15]

4. Chemical Degradation (Carbonyl Index):

Methodology: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor the

formation of carbonyl groups (C=O), which are a primary indicator of polymer oxidation. The

carbonyl index is calculated as the ratio of the absorbance of the carbonyl peak to a

reference peak that does not change during degradation.[16][17][18][19][20]

Mechanism of Action: The Denisov Cycle
Hindered amine light stabilizers do not absorb UV radiation. Instead, they function as radical

scavengers, interrupting the auto-oxidation cycle of polymer degradation. This mechanism,

known as the Denisov cycle, involves the HALS being converted to a stable nitroxyl radical,

which then traps the highly reactive free radicals that would otherwise lead to polymer chain

scission and degradation. A key advantage of this mechanism is that the HALS is regenerated,

allowing a single molecule to participate in the stabilization process multiple times.
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Simplified Denisov cycle for HALS stabilization.

Conclusion
The choice between Chimassorb 119 and Tinuvin 770 hinges on the specific requirements of

the application. For applications demanding long-term durability, thermal stability, and minimal

additive migration, the high molecular weight Chimassorb 119 is likely the superior choice.

Conversely, for applications where excellent surface protection and performance in thick

sections are critical, the low molecular weight Tinuvin 770 may be more suitable.

It is imperative for researchers and developers to conduct their own experimental evaluations

using the protocols outlined in this guide to determine the optimal HALS for their specific

polymer system and end-use conditions. The interplay between the polymer matrix, other

additives, and the service environment will ultimately dictate the real-world performance of

these stabilizers. service environment will ultimately dictate the real-world performance of these

stabilizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. plastics-rubber.basf.com [plastics-rubber.basf.com]

3. CIELAB Color Space as a Field for Tracking Color-Changing Chemical Reactions of
Polymeric pH Indicators - PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

6. Gloss ASTM D2457, ASTM D523 [intertek.com]

7. matestlabs.com [matestlabs.com]

8. ASTM D523 and ASTM D2457 Standard for Gloss Meter [prestogroup.com]

9. industrialphysics.com [industrialphysics.com]

10. micomlab.com [micomlab.com]

11. zwickroell.com [zwickroell.com]

12. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]

13. How to Perform ASTM D638 Testing for Polymer Tensile Strength and Why It Matters
[eureka.patsnap.com]

14. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]

15. ASTM D638: Standard Test Method for Tensile Properties of Plastics [mts.com]

16. mdpi.com [mdpi.com]

17. Determination of the carbonyl index of polyethylene and polypropylene using specified
area under band methodology with ATR-FTIR spectroscopy | Scilit [scilit.com]

18. mkscienceset.com [mkscienceset.com]

19. Determination of the carbonyl index of polyethylene and p... [degruyterbrill.com]

20. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b141851?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/flame-retardants/the-critical-role-of-high-molecular-weight-hals-in-modern-polymer-applications-yi
https://plastics-rubber.basf.com/asiapacific/en/plastic_additives/products/light-stabilizers
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360014/
https://pubs.acs.org/doi/10.1021/acsomega.2c08252
https://www.researchgate.net/publication/383150416_CIELAB_Color_Space_as_a_Field_for_Tracking_Color-Changing_Chemical_Reactions_of_Polymeric_pH_Indicators
https://www.intertek.com/polymers-plastics/testlopedia/specular-gloss/
https://matestlabs.com/test-standards/astm-d523/
https://www.prestogroup.com/blog/astm-d523-and-astm-d2457-standard-for-gloss-meter/
https://industrialphysics.com/standards/astm-d523/
https://www.micomlab.com/micom-testing/astm-d523/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/tensile-properties-astm-d638/
https://borgoltz.aoe.vt.edu/aoe3054/manual/expt5/D638.38935.pdf
https://eureka.patsnap.com/article/how-to-perform-astm-d638-testing-for-polymer-tensile-strength-and-why-it-matters
https://eureka.patsnap.com/article/how-to-perform-astm-d638-testing-for-polymer-tensile-strength-and-why-it-matters
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://www.mts.com/en/applications/materials/test-standard/astm/astm-d638
https://www.mdpi.com/2073-4360/15/4/911
https://www.scilit.com/publications/cfae7ccabc29416668120cf47bb832c1
https://www.scilit.com/publications/cfae7ccabc29416668120cf47bb832c1
https://mkscienceset.com/articles_file/660-_article1727686596.pdf
https://www.degruyterbrill.com/document/doi/10.1515/epoly-2020-0041/html
https://www.researchgate.net/publication/379866275_How_to_Measure_Polymer_Degradation_An_Analysis_of_Authors'_Choices_When_Calculating_the_Carbonyl_Index
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Head-to-Head Battle of Photostabilizers: Chimassorb
119 vs. Tinuvin 770]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#performance-comparison-of-chimassorb-
119-vs-tinuvin-770]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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